N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-N,2-dimethyl[1,3]oxazolo[5,4-d]pyrimidin-7-amine

• IUPAC Name: N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-N,2-dimethyl-[1,3]oxazolo[5,4-d]pyrimidin-7-amine
• InChI: InChI=1S/C13H16N6O/c1-7-10(8(2)18-17-7)5-19(4)12-11-13(15-6-14-12)20-9(3)16-11/h6H,5H2,1-4H3,(H,17,18)
• InChI Key: SVUOUQFIXKSOHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CN(C)C2=C3C(=NC=N2)OC(=N3)C
• Molecular Formula: C13H16N6O
• Molecular Weight: 272.31 g/mol

Description

The compound “N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-N,2-dimethyl[1,3]oxazolo[5,4-d]pyrimidin-7-amine” is a nitrogen-rich compound. It is related to the class of pyrazoles, which are known for their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds often involves reactions with commercially available reagents. For instance, a series of Co (II), Zn (II), and Cd (II) complexes supported by 1- (3,5-dimethyl-1 H -pyrazol-1-yl)- N - ( (3,5-dimethyl-1 H -pyrazol-1-yl)methyl)- N - (furan-2-ylmethyl)methanamine (L A) and N, N -bis ( (3,5-dimethyl-1 H -pyrazol-1-yl)methyl)-4-isopropylaniline (L B) were synthesized.

Molecular Structure Analysis

The molecular structure of related compounds has been studied using X-ray crystallography. For example, the crystal structure of bis (3,5-dimethyl-1H-pyrazol-4-ammonium) tetrafluoroterephthate was determined. The structure revealed that the compound adopts a monoclinic crystal system with space group P 2 1 / n.

Chemical Reactions Analysis

Related compounds, such as 5-Amino-pyrazoles, have been used as potent reagents in organic and medicinal chemistry. They undergo various chemical reactions to form a variety of products.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied. For example, the densities of these compounds ranged from 1.67 to 1.86 g cm −3. All energetic salts exhibit excellent thermal stabilities with decomposition temperatures ranging from 216 to 299 °C and all are insensitive to impact.

Mechanism of Action

The mechanism of action of related compounds has been studied using molecular simulation. For instance, compound 13 was found to have a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy (− 9.8 kcal/mol).

Safety and Hazards

Safety precautions should be taken when handling related compounds. For instance, one should avoid long-term or frequent contact with the compound, avoid inhaling its dust or solution, and store it in a sealed container away from oxidizing agents and strong acids or bases.

Future Directions

The future directions of research on related compounds include the design and synthesis of novel nitrogen-rich energetic materials. These materials are expected to have high energy density and superior thermal robustness.